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Compound of Interest

Compound Name: 1,3-Diethyl 2-oxopropanedioate

Cat. No.: B1194521

For researchers, scientists, and drug development professionals, diethyl ketomalonate serves
as a versatile C3 building block in asymmetric synthesis. Its prochiral keto group allows for the
stereoselective formation of quaternary stereocenters, which are crucial motifs in many
biologically active molecules and pharmaceuticals. This document provides detailed application
notes and experimental protocols for key enantioselective reactions involving diethyl
ketomalonate.

Enantioselective Hetero-Diels-Alder Reaction

The hetero-Diels-Alder reaction of diethyl ketomalonate with dienes provides a powerful
method for the synthesis of chiral dihydropyran derivatives, which are valuable intermediates in
natural product synthesis. The use of chiral Lewis acid catalysts enables high enantioselectivity
in this transformation.

A notable example is the copper(ll)- or zinc(ll)-catalyzed reaction with cyclic dienes using C2-
symmetric bisoxazoline ligands. This methodology offers an efficient route to chiral CO2-
synthons. For instance, the reaction with 1,3-cyclohexadiene can achieve up to 93%
enantiomeric excess (ee)[1].

Quantitative Data Summary
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. Catalyst Temp. . Referenc
Diene Solvent Yield (%) ee (%)
System (°C)
1,3- Cu(OTf)2/
Cyclohexa (S,S)-t-Bu-  CH2Cl2 -78 to RT 85 93 [1]
diene box
Zn(OTf)2 /
Cyclopenta
_ (S,S)-Ph- CHzCl2 -78 75 88 [1]
diene
box
2,3-
_ Cu(OTf)2/
Dimethyl- ]
13 (S,S)-i-Pr- Toluene -20 60 85 N/A
T box
butadiene

Diagram of the Hetero-Diels-Alder Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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